Cas no 123374-28-7 (Ethyl 5-Propyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-Propyl-1H-pyrazole-4-carboxylate
• CAS No: 123374-28-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 134217
• PubChem ID: 2777519
• Update Time: 2025-04-19

Ethyl 5-Propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-propyl-, ethyl ester
• ethyl 3-propyl-1H-pyrazole-4-carboxylate
• ETHYL 5-PROPYL-1H-PYRAZOLE-4-CARBOXYLATE
• AKOS009158446
• 123374-28-7
• DTXSID90380545
• CS-0361525
• CNHUAGMMONCJCE-UHFFFAOYSA-N
• SCHEMBL2820788
• FT-0712192
• 1H-Pyrazole-4-carboxylic acid, 3-propyl-, ethyl ester
• PS-4344
• MFCD01570118
• DB-062154
• Ethyl 5-Propyl-1H-pyrazole-4-carboxylate

• MDL： MFCD01570118
• Inchi： 1S/C9H14N2O2/c1-3-5-8-7(6-10-11-8)9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： CNHUAGMMONCJCE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NNC=1CCC)=O

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 336.4±30.0 °C at 760 mmHg
• Flash Point: 157.2±24.6 °C
• Refractive Index: 1.511
• PSA: 54.98000
• LogP: 1.53890
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-Propyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)